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Introduction
Dilevalol, the (R,R)-stereoisomer of labetalol, represents a fascinating case study in

stereopharmacology and drug development. Labetalol, a widely used antihypertensive agent, is

a racemic mixture of four stereoisomers, each possessing distinct pharmacological properties.

Dilevalol was developed as a single-isomer drug with the aim of providing a more favorable

therapeutic profile by isolating the desired pharmacological activities and minimizing others.

This technical guide provides an in-depth analysis of dilevalol's core pharmacology, its

relationship to labetalol's other stereoisomers, and the experimental methodologies used to

characterize these compounds. It also delves into the clinical findings and the ultimate

withdrawal of dilevalol from the market, offering valuable insights for modern drug

development.

The Stereoisomeric Landscape of Labetalol
Labetalol has two chiral centers, resulting in four stereoisomers: (R,R), (S,R), (R,S), and (S,S).

The pharmacological activity of labetalal is a composite of the individual actions of these

isomers. Dilevalol is the (R,R)-isomer.[1] The separation of these stereoisomers revealed a

distinct distribution of adrenergic receptor activity among them.
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Stereoisomers
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(Racemic Mixture)
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~25%

(S,R)-Isomer
~25%

(R,S)-Isomer

~25%

(S,S)-Isomer

~25%

activity_d

β-blockade (non-selective)
 Potent β2-agonism

activity_srα1-blockade

activity_rsLargely Inactive

activity_ssLargely Inactive
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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